![molecular formula C10H14N2O4S B3168636 N-isopropyl-2-methyl-5-nitrobenzenesulfonamide CAS No. 931852-18-5](/img/structure/B3168636.png)
N-isopropyl-2-methyl-5-nitrobenzenesulfonamide
Overview
Description
“N-isopropyl-2-methyl-5-nitrobenzenesulfonamide” is an organic compound with the linear formula C10H14N2O4S . It has a molecular weight of 258.3 . The compound is used in various applications and is available for purchase for pharmaceutical testing .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H14N2O4S/c1-7(2)11-17(15,16)10-6-9(12(13)14)5-4-8(10)3/h4-7,11H,1-3H3 . This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and bonds.Scientific Research Applications
Synthesis and Medicinal Chemistry
- Hypoxic Cell Selective Cytotoxic Agents : Nitrobenzenesulfonamides containing nitroisopropyl and (ureidooxy)methyl groups were studied as hypoxic cell selective cytotoxic agents. N-(2-aminoethyl)-N-methyl-3-nitro-4-(1-methyl-1-nitroethyl)benzene sulfonamide hydrochloride showed preferential toxicity to hypoxic EMT6 mammary carcinoma cells, suggesting potential use in cancer therapy (Saari et al., 1991).
Organic Synthesis
Preparation of Secondary Amines : Nitrobenzenesulfonamides are utilized in the synthesis of secondary amines. They can undergo alkylation via Mitsunobu reaction or conventional methods to yield N-alkylated sulfonamides, useful in various synthetic applications (Fukuyama et al., 1995).
Electrochemical Studies : Studies on the redox behavior of nitrobenzenesulfonamides, including their reduction to radical anions and subsequent decomposition, are crucial in understanding their properties for applications in electrochemistry (Asirvatham & Hawley, 1974).
Hydrolysis Mechanisms : The hydrolysis reactions of nitrobenzenesulfonamides have been studied to understand their chemical behavior in aqueous sulfuric acid, which is essential for their application in various synthetic processes (Cox, 1997).
Solid-Phase Synthesis : Polymer-supported benzenesulfonamides have been used as key intermediates in solid-phase synthesis, demonstrating the versatility of nitrobenzenesulfonamides in creating diverse chemical scaffolds (Fülöpová & Soural, 2015).
Analytical Chemistry
- Analytical Applications : Sodium N-bromo-p-nitrobenzenesulfonamide, a related compound, has been used as an oxidizing titrant in various analytical procedures, highlighting the potential of nitrobenzenesulfonamides in analytical chemistry (Gowda et al., 1983).
Safety and Hazards
properties
IUPAC Name |
2-methyl-5-nitro-N-propan-2-ylbenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O4S/c1-7(2)11-17(15,16)10-6-9(12(13)14)5-4-8(10)3/h4-7,11H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JELKOJXTVHYEMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)NC(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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